2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile

• IUPAC Name: 2-bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile
• InChI: InChI=1S/C13H13BrFN3O/c14-11-2-13(12(15)1-8(11)3-16)18-4-9(5-18)17-10-6-19-7-10/h1-2,9-10,17H,4-7H2
• InChI Key: OOMYVAPECKYJTA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=C(C(=C2)Br)C#N)F)NC3COC3
• Molecular Formula: C13H13BrFN3O
• Molecular Weight: 326.16 g/mol

Description

2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in cell division and proliferation, leading to the death of cancer cells. It may also interact with DNA, causing damage and preventing replication.
Biochemical and Physiological Effects:
Studies have demonstrated that 2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile has low toxicity and is well-tolerated in vivo. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile is its versatility in various fields, making it a valuable building block for the synthesis of novel materials and potential drugs. However, its synthesis method is complex and requires several steps, which may limit its use in large-scale production.

Future Directions

There are several future directions for research on 2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile. One area of interest is its potential as an anticancer agent, with further studies needed to investigate its efficacy in vivo and its mechanism of action. Additionally, its use as a building block for the synthesis of novel materials and catalysts warrants further investigation. Finally, the development of more efficient and scalable synthesis methods may increase its potential for large-scale production.

Synthesis Methods

The synthesis of 2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile involves several steps. The starting material is 2-bromo-5-fluoro-4-nitrobenzonitrile, which undergoes a reduction reaction with iron powder and acetic acid to yield 2-bromo-5-fluoro-4-aminobenzonitrile. This intermediate is then reacted with oxetane and sodium hydride to form the oxetane-substituted amine. Finally, the azetidine ring is introduced through a cyclization reaction with chloroacetonitrile and potassium carbonate.

Scientific Research Applications

2-Bromo-5-fluoro-4-[3-(oxetan-3-ylamino)azetidin-1-yl]benzonitrile has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. In materials science, it has been used as a building block for the synthesis of novel polymers with unique mechanical and optical properties. In catalysis, it has been investigated as a potential catalyst for various organic reactions.